Cas no 1536031-70-5 (4-fluoro-3-(pyrrolidin-3-yl)-1H-indole)

• Product Name: 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole
• CAS No: 1536031-70-5
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 5996904
• PubChem ID: 82609030
• Update Time: 2025-05-20

4-fluoro-3-(pyrrolidin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(pyrrolidin-3-yl)-1H-indole
• 1H-Indole, 4-fluoro-3-(3-pyrrolidinyl)-
• 1536031-70-5
• EN300-1840555
• 4-fluoro-3-pyrrolidin-3-yl-1H-indole
• KS-9121
• AKOS022920744
• 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole

• Inchi： 1S/C12H13FN2/c13-10-2-1-3-11-12(10)9(7-15-11)8-4-5-14-6-8/h1-3,7-8,14-15H,4-6H2
• InChI Key： LBTLCUXSOAXTQM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2)C(C2CCNC2)=C1

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 383.6±37.0 °C(Predicted)
• pka: 16.46±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole

Introduction to 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole (CAS No. 1536031-70-5)

4-fluoro-3-(pyrrolidin-3-yl)-1H-indole, identified by the chemical compound code CAS No. 1536031-70-5, is a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic structures, featuring a fluorine substituent and a pyrrolidine moiety, which contribute to its unique chemical and biological properties. The presence of these functional groups makes it a valuable scaffold for drug discovery and development, particularly in the pursuit of novel therapeutic agents.

The fluoro-substituent at the 4-position of the indole ring is a well-documented pharmacophore that enhances metabolic stability, bioavailability, and binding affinity in many drug molecules. In contrast, the pyrrolidin-3-yl group introduces a nitrogen-rich environment that can interact favorably with biological targets, such as enzymes and receptors. This combination of structural features has garnered considerable interest from researchers aiming to develop compounds with enhanced pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the potential of 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole as a versatile intermediate in synthesizing biologically active molecules. Its indole core is closely related to several known bioactive compounds, including those with antidepressant, antipsychotic, and anti-inflammatory properties. The fluorine atom's electronic effects further modulate the compound's reactivity and interaction with biological systems, making it an attractive candidate for further exploration.

In academic research, 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole has been investigated for its potential role in modulating neurotransmitter systems. Studies suggest that derivatives of this compound may exhibit effects on serotonin and dopamine pathways, which are implicated in various neurological disorders. The pyrrolidine ring's ability to form hydrogen bonds with biological targets adds another layer of complexity to its pharmacological profile, enabling precise tuning of activity through structural modifications.

The synthesis of 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between fluorinated indole precursors and pyrrolidine derivatives under controlled conditions. Advances in catalytic methods have improved the efficiency of these processes, making it feasible to produce larger quantities for research purposes.

From a computational chemistry perspective, 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into how structural modifications can enhance potency and selectivity. For instance, optimizing the size and electronic properties of the pyrrolidine moiety may lead to compounds with improved pharmacokinetic profiles.

The pharmaceutical industry has taken notice of 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole due to its promising preclinical data. Several companies have initiated programs to explore its potential as a lead compound for treating central nervous system disorders. Early-stage clinical trials are underway to evaluate its safety and efficacy in humans, with initial results showing encouraging signs of therapeutic benefit.

In conclusion, 4-fluoro-3-(pyrrolidin-3-yl)-1H-indole (CAS No. 1536031-70-5) represents a compelling example of how structural diversity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a rich scaffold for medicinal chemistry innovation, with applications spanning multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.